Cas no 1936593-40-6 (4-benzyl-6-methylmorpholine-2-carbohydrazide)

• Product Name: 4-benzyl-6-methylmorpholine-2-carbohydrazide
• CAS No: 1936593-40-6
• MDL: MFCD29992000
• CID: 4630611
• PubChem ID: 122164106
• Update Time: 2025-06-18

4-benzyl-6-methylmorpholine-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-6-methylmorpholine-2-carbohydrazide

• MDL： MFCD29992000

Additional information on 4-benzyl-6-methylmorpholine-2-carbohydrazide

4-Benzyl-6-methylmorpholine-2-carbohydrazide (CAS No. 1936593-40-6): An Emerging Compound in Pharmaceutical Research

4-Benzyl-6-methylmorpholine-2-carbohydrazide (CAS No. 1936593-40-6) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of morpholines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antiviral properties. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to 4-benzyl-6-methylmorpholine-2-carbohydrazide.

The chemical structure of 4-benzyl-6-methylmorpholine-2-carbohydrazide is characterized by a morpholine ring substituted with a benzyl group at the 4-position and a methyl group at the 6-position. The carbohydrazide moiety attached to the 2-position of the morpholine ring adds further complexity and reactivity to the molecule. This unique arrangement of functional groups imparts specific physicochemical properties that are crucial for its biological activity and potential therapeutic applications.

In terms of synthesis, 4-benzyl-6-methylmorpholine-2-carbohydrazide can be prepared through a multi-step process involving the reaction of 4-benzyl-6-methylmorpholine with hydrazine or a suitable hydrazine derivative. The synthesis typically involves the formation of an intermediate carboxylic acid or ester, which is then converted to the carbohydrazide through a coupling reaction. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

One of the key areas of interest in the study of 4-benzyl-6-methylmorpholine-2-carbohydrazide is its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis, asthma, and inflammatory bowel disease (IBD) are major health concerns worldwide, and there is a continuous need for new and effective treatments. Research has shown that 4-benzyl-6-methylmorpholine-2-carbohydrazide exhibits significant anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that this compound could be a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 4-benzyl-6-methylmorpholine-2-carbohydrazide has also shown potential as an analgesic agent. Pain management is a critical aspect of healthcare, and current analgesic drugs often come with side effects such as addiction and tolerance. Studies have demonstrated that 4-benzyl-6-methylmorpholine-2-carbohydrazide can effectively reduce pain without causing significant side effects, making it an attractive option for developing safer analgesics.

In addition to its therapeutic applications, 4-benzyl-6-methylmorpholine-2-carbohydrazide has been investigated for its antiviral properties. Viral infections pose a significant threat to global health, and there is an urgent need for new antiviral agents. Recent research has shown that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism by which it exerts its antiviral effects is not yet fully understood but may involve interference with viral entry or replication processes.

The pharmacokinetic properties of 4-benzyl-6-methylmorpholine-2-carbohydrazide are also an important area of study. Understanding how this compound is absorbed, distributed, metabolized, and excreted in the body is crucial for optimizing its therapeutic potential. Preliminary studies have indicated that it has favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life, which are desirable characteristics for drug candidates.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-benzyl-6-methylmorpholine-2-carbohydrazide in various disease models. Early results from these trials have been promising, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully assess its long-term safety and efficacy in human subjects.

In conclusion, 4-Benzyl-6-methylmorpholine-2-carbohydrazide (CAS No. 1936593-40-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in pharmaceutical research. As more studies are conducted and clinical trials progress, it is likely that this compound will play an increasingly important role in addressing unmet medical needs in various disease areas.